Cas no 1228775-74-3 (4-(3-Iodophenyl)morpholin-3-one)

• Product Name: 4-(3-Iodophenyl)morpholin-3-one
• CAS No: 1228775-74-3
• MF: C₁₀H₁₀INO₂
• MW: 303.096374988556
• CID: 2123528
• PubChem ID: 58181742
• Update Time: 2025-06-13

4-(3-Iodophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-iodophenyl)morpholin-3-one
• NPTGAASRYGIMPV-UHFFFAOYSA-N
• 3-Morpholinone, 4-(3-iodophenyl)-
• 4-(3-Iodophenyl)morpholin-3-one

• Inchi： 1S/C10H10INO2/c11-8-2-1-3-9(6-8)12-4-5-14-7-10(12)13/h1-3,6H,4-5,7H2
• InChI Key： NPTGAASRYGIMPV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)N1C(COCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 29.5

Additional information on 4-(3-Iodophenyl)morpholin-3-one

Recent Advances in the Study of 4-(3-Iodophenyl)morpholin-3-one (CAS: 1228775-74-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Iodophenyl)morpholin-3-one (CAS: 1228775-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its morpholinone core and iodophenyl substituent, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

One of the key areas of interest is the role of 4-(3-Iodophenyl)morpholin-3-one as a building block or intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized its iodine moiety for further functionalization via cross-coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening. Additionally, its morpholinone scaffold has been investigated for its potential to modulate protein-protein interactions, a challenging yet promising avenue in drug discovery.

Recent publications have highlighted the compound's utility in the development of kinase inhibitors, particularly those targeting cancer-related kinases. For instance, a 2023 study demonstrated that derivatives of 4-(3-Iodophenyl)morpholin-3-one exhibited selective inhibition against certain tyrosine kinases, with promising in vitro and in vivo efficacy. The study also emphasized the importance of the iodine atom in enhancing binding affinity and selectivity, underscoring the compound's versatility as a pharmacophore.

Another significant advancement involves the application of 4-(3-Iodophenyl)morpholin-3-one in positron emission tomography (PET) imaging. The iodine-125 labeled analog of this compound has been explored as a potential radiotracer for imaging specific biological targets, such as neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary results suggest good stability and target specificity, making it a candidate for further preclinical evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(3-Iodophenyl)morpholin-3-one derivatives, such as improving metabolic stability and bioavailability. Recent efforts have focused on structural modifications, including the introduction of fluorine atoms or the development of prodrug strategies, to address these limitations. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these optimization efforts.

In conclusion, 4-(3-Iodophenyl)morpholin-3-one represents a versatile and valuable scaffold in modern drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic and diagnostic contexts. Researchers are encouraged to explore collaborative opportunities to accelerate the translation of these findings into clinical applications.